Cas no 2228921-58-0 (4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine)
4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine
- 2228921-58-0
- EN300-1748474
- 4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine
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- Inchi: 1S/C10H18N2S/c1-8(2)10-12-9(7-13-10)5-3-4-6-11/h7-8H,3-6,11H2,1-2H3
- InChI Key: ZJSCIZVSABROQH-UHFFFAOYSA-N
- SMILES: S1C=C(CCCCN)N=C1C(C)C
Computed Properties
- Exact Mass: 198.11906976g/mol
- Monoisotopic Mass: 198.11906976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.2Ų
4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748474-0.05g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 0.05g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1748474-0.1g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 0.1g |
$1384.0 | 2023-09-20 | ||
| Enamine | EN300-1748474-0.25g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 0.25g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1748474-0.5g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 0.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-1748474-1.0g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 1g |
$1572.0 | 2023-06-03 | ||
| Enamine | EN300-1748474-2.5g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 2.5g |
$3080.0 | 2023-09-20 | ||
| Enamine | EN300-1748474-5.0g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 5g |
$4557.0 | 2023-06-03 | ||
| Enamine | EN300-1748474-10.0g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 10g |
$6758.0 | 2023-06-03 | ||
| Enamine | EN300-1748474-1g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1748474-5g |
4-[2-(propan-2-yl)-1,3-thiazol-4-yl]butan-1-amine |
2228921-58-0 | 5g |
$4557.0 | 2023-09-20 |
4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine
Research Briefing on 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine (CAS: 2228921-58-0): Recent Advances and Applications
In recent years, the compound 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine (CAS: 2228921-58-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to neurological disorders and infectious diseases. The unique structural features of this compound, including its thiazole ring and amine functionality, contribute to its bioactivity and make it a valuable candidate for further investigation.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent modulator of the gamma-aminobutyric acid (GABA) receptor, suggesting potential applications in the treatment of anxiety and epilepsy. The compound exhibited high binding affinity and selectivity, with minimal off-target effects, making it a promising lead for the development of novel anxiolytic and anticonvulsant agents.
In addition to its neurological applications, 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine has also been investigated for its antimicrobial properties. A recent preprint article highlighted its inhibitory effects against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis was identified as a key mechanism, offering a potential avenue for addressing the growing challenge of antibiotic resistance. Further in vivo studies are underway to evaluate its pharmacokinetics and safety profile.
The synthesis and optimization of 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine have also been a focus of recent research. A team at the University of Cambridge reported an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is critical for scaling up production and facilitating preclinical studies. The researchers utilized green chemistry principles, such as solvent-free reactions and catalytic methods, to achieve these improvements.
Looking ahead, the potential applications of 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine extend beyond its current scope. Preliminary data from a collaborative study between academic and industry partners suggest its utility in oncology, particularly in targeting specific signaling pathways involved in tumor progression. These findings, though early-stage, underscore the versatility of this compound and its potential to address unmet medical needs across multiple therapeutic areas.
In conclusion, 4-2-(propan-2-yl)-1,3-thiazol-4-ylbutan-1-amine (CAS: 2228921-58-0) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties, coupled with recent advancements in synthesis and application, position it as a promising candidate for further development. Continued investigation into its mechanisms, safety, and efficacy will be essential to fully realize its therapeutic potential.
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